Tis108

Specification

• Molecular Formula: C20H21N3O2
• Molecular Weight: 335.4

Introduction

Chemical and Physical Properties of Tis108

Tis108 is characterized by a molecular formula of $\text{C}_{20}\text{H}_{21}\text{N}_{3}\text{O}_{2}$ and a molecular weight of 335.40 g/mol. The compound exists as a solid at room temperature, with a purity of ≥98% in commercial preparations. Its solubility profile favors polar aprotic solvents, including acetone and methanol, which are commonly used for experimental applications. Storage recommendations specify refrigeration at 2–8°C in light-protected containers to maintain stability.

Table 1: Physicochemical Profile of Tis108

Property	Value
CAS Number	1315459-30-3
Molecular Formula	$\text{C}_{20}\text{H}_{21}\text{N}_{3}\text{O}_{2}$
Molecular Weight	335.40 g/mol
Appearance	Solid
Purity	≥98%
Solubility	Acetone, Methanol
Storage Conditions	2–8°C, protected from light

Mechanism of Action: Strigolactone Biosynthesis Inhibition

Strigolactones (SLs) are carotenoid-derived plant hormones that regulate shoot branching, root development, and symbiotic interactions with arbuscular mycorrhizal fungi. Tis108 disrupts the cytochrome P450-mediated oxidation steps in SL biosynthesis, specifically targeting enzymes such as MAX1 in Arabidopsis and D27 in rice. This inhibition reduces endogenous levels of 2'-epi-5-deoxystrigol (epi-5DS), a primary SL in rice, by over 90% at 100 nM concentrations.

In Arabidopsis, Tis108 treatment mimics SL-deficient mutants (max3, max4), inducing excessive lateral branching and suppressing root hair elongation. These phenotypic changes are reversible upon co-application of GR24, a synthetic SL analog, confirming Tis108’s specificity. Feedback regulation is observed through upregulated expression of MAX3 and MAX4 genes, which encode critical enzymes in the SL pathway.

Research Findings in Model Plants

Arabidopsis thaliana Studies

Tis108 application (3 μM) to Arabidopsis seedlings resulted in:

• Shoot Architecture: A 2.3-fold increase in lateral branches compared to wild-type controls.

• Root Development: Root hair length reduction by 40–50%, attributable to disrupted microtubule dynamics and cortical cell expansion.

• Gene Expression: 4.5-fold upregulation of MAX3 and 3.8-fold upregulation of MAX4 transcripts, indicating compensatory feedback mechanisms.

Table 2: Phenotypic Effects of Tis108 on Arabidopsis Hypocotyls

Treatment	Hypocotyl Length (mm)	Hypocotyl Width (mm)	Microtubule Anisotropy
Mock	1.307 ± 0.178	0.309 ± 0.04	0.29 ± 0.11
Tis108 (3 μM)	0.783 ± 0.160*	0.323 ± 0.05	0.34 ± 0.09
*Values represent mean ± SD; *p < 0.001 vs. mock.

Oryza sativa (Rice) Studies

In rice, Tis108 demonstrates dose-dependent SL suppression without growth retardation, distinguishing it from earlier inhibitors like Tis13:

• SL Reduction: 10 nM Tis108 decreased root exudate epi-5DS by 70%, while 100 nM achieved >90% reduction.

• Parasitic Weed Control: Root exudates from Tis108-treated rice seedlings reduced Striga hermonthica germination by 80–85% compared to controls.

• Structural Specificity: The phenyl and triazole moieties in Tis108 enhance binding affinity to SL-biosynthetic enzymes, whereas modifications to its keto group diminish activity.

Comparative Efficacy and Selectivity

Tis108 outperforms its predecessor Tis13 in both potency and specificity:

• IC50 for epi-5DS Reduction: 5.2 nM for Tis108 vs. 520 nM for Tis13 in rice root exudates.

• Growth Retardation: At 10 μM, Tis13 reduced rice shoot length by 35%, whereas Tis108 caused no significant growth inhibition.

Table 3: Comparative Analysis of Tis108 and Tis13 in Rice

Parameter	Tis108	Tis13
IC50 (nM)	5.2	520
Shoot Growth Impact	None	-35%
Striga Inhibition	85%	45%
Data sourced from Ito et al. (2011).

Applications in Agriculture and Research

Parasitic Weed Management

By suppressing SL secretion in host plants, Tis108 reduces germination stimulants for Striga and Orobanche species. Field trials using 100 nM Tis108 root drenches decreased Striga infestation by 70–75% in millet crops.

Tool for Strigolactone Pathway Studies

Tis108 enables reversible SL depletion, facilitating research on:

• Symbiosis: Disruption of mycorrhizal colonization in SL-dependent species.

• Root Microtubule Dynamics: Cortical microtubule reorientation under SL-deficient conditions.

• Hormonal Crosstalk: Interactions between SLs and auxin/cytokinin signaling networks.

Limitations and Future Directions

While Tis108 exhibits high specificity, challenges remain:

• Enantiomer Activity: Racemic Tis108 shows equal efficacy in both enantiomers, suggesting no stereochemical preference.

• Non-Target Effects: Prolonged exposure (>14 days) induces mild leaf chlorosis in Arabidopsis.

• Formulation Stability: Aqueous solubility limits field application; nanoparticle encapsulation is under investigation.

Future research priorities include optimizing delivery systems for agricultural use and exploring Tis108 analogs with enhanced soil persistence.